Cas no 137168-39-9 (dl-aspartic-1-13c acid)

DL-Aspartic-1-13C acid is a stable isotope-labeled derivative of aspartic acid, where the carbon-13 (13C) isotope is incorporated at the C-1 position. This compound is widely used as a tracer in metabolic studies, NMR spectroscopy, and mass spectrometry applications due to its isotopic enrichment, which enables precise tracking of biochemical pathways. The DL-racemic form provides versatility for both D- and L-aspartic acid research. Its high chemical purity and isotopic labeling accuracy make it valuable for investigating amino acid metabolism, protein synthesis, and enzymatic mechanisms. The product is particularly useful in biomedical and nutritional research, offering reliable data for isotope dilution analysis and kinetic studies.

dl-aspartic-1-13c acid structure

Product Name:dl-aspartic-1-13c acid

CAS No:137168-39-9

MF:C₄H₇NO₄

MW:134.095336198807

MDL:MFCD00083886

CID:901640

PubChem ID:10290822

Update Time:2025-06-15

dl-aspartic-1-13c acid Chemical and Physical Properties

Names and Identifiers

- dl-aspartic-1-13c acid
- [1-13C]aspartic acid
- 2-amino(113C)butanedioic acid
- DL-Aspartic acid-13C
- HY-W015824S
- 137168-39-9
- DL-Aspartic acid-1-13C, 99 atom % 13C
- DL-Aspartic acid-1-13C
- DL-Aspartic-13C Acid
- CS-0226174
- J-006967
- DTXSID00437812
- MDL： MFCD00083886
- Inchi： 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/i4+1
- InChI Key： CKLJMWTZIZZHCS-AZXPZELESA-N
- SMILES： O[13C](C(CC(=O)O)N)=O

Computed Properties

Exact Mass: 134.04086254g/mol
Monoisotopic Mass: 134.04086254g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 101Å²

Experimental Properties

Melting Point: >300 °C (dec.)(lit.)

dl-aspartic-1-13c acid Security Information

WGK Germany：3

dl-aspartic-1-13c acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	492345-250MG	dl-aspartic-1-13c acid	137168-39-9		250mg	¥10600.38	2023-12-05
Cooke Chemical	S6338249-250mg	DL-Asparticacid-1-13C	137168-39-9	99atom%13C	250mg	RMB 7715.63	2025-02-20

dl-aspartic-1-13c acid Related Literature

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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on dl-aspartic-1-13c acid

Comprehensive Overview of DL-Aspartic-1-13C Acid (CAS No. 137168-39-9): Applications, Benefits, and Research Insights

DL-Aspartic-1-13C Acid (CAS No. 137168-39-9) is a stable isotope-labeled derivative of aspartic acid, a non-essential amino acid with critical roles in metabolic pathways and protein synthesis. This compound, enriched with carbon-13 at the 1-position, is widely utilized in metabolic research, NMR spectroscopy, and isotope tracing studies. Its unique properties make it indispensable for scientists investigating cellular metabolism, neurotransmitter regulation, and nutrient flux analysis.

The growing demand for isotope-labeled compounds like DL-Aspartic-1-13C Acid reflects advancements in precision medicine and biomarker discovery. Researchers frequently search for terms such as "13C-labeled amino acids in metabolism" or "aspartic acid isotope applications", highlighting its relevance in cutting-edge studies. The compound’s ability to trace metabolic pathways without altering biochemical behavior makes it a gold standard for dynamic metabolic profiling.

In the context of sports nutrition and performance enhancement, aspartic acid derivatives are often discussed for their potential role in energy production and fatigue reduction. While DL-Aspartic-1-13C Acid itself is primarily a research tool, its unlabeled counterpart has been explored in dietary supplements. This connection underscores the compound’s indirect relevance to trending health topics, such as "amino acids for endurance" or "metabolic optimization".

From a technical perspective, DL-Aspartic-1-13C Acid is synthesized with high isotopic purity (>99%), ensuring minimal interference in mass spectrometry or NMR-based assays. Its stability under physiological conditions allows for long-term tracking of aspartate-derived metabolites, addressing common search queries like "how to trace amino acid metabolism" or "13C labeling techniques". Laboratories prioritizing reproducible results favor this compound for its consistency and reliability.

Emerging applications in cancer research have further elevated interest in DL-Aspartic-1-13C Acid. Studies leveraging its isotopic signature investigate altered metabolic pathways in tumors, aligning with popular searches such as "isotopic tracers in oncology". The compound’s versatility also extends to neuroscience, where it helps map glutamate-aspartate cycling in brain cells—a hotspot for queries like "neurotransmitter metabolism tracking".

Quality control is paramount for isotope-labeled reagents. Suppliers of CAS No. 137168-39-9 must adhere to stringent analytical validation protocols, including HPLC and LC-MS verification, to meet the demands of peer-reviewed research. This aligns with industry-driven searches for "certified 13C-labeled standards" and "high-purity amino acid suppliers".

In summary, DL-Aspartic-1-13C Acid bridges fundamental biochemistry and applied research, answering pressing questions in metabolomics, disease mechanisms, and nutritional science. Its dual role as a research reagent and a reference standard ensures sustained relevance in both academic and industrial settings, catering to the evolving needs of life science innovation.